2-([1,1'-Biphenyl]-3-yl)-4,6-dichloro-1,3,5-triazine

• IUPAC Name: 2,4-dichloro-6-(3-phenylphenyl)-1,3,5-triazine
• InChI: InChI=1S/C15H9Cl2N3/c16-14-18-13(19-15(17)20-14)12-8-4-7-11(9-12)10-5-2-1-3-6-10/h1-9H
• InChI Key: RURFAZNYUZFHSC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=CC=C2)C3=NC(=NC(=N3)Cl)Cl
• Molecular Formula: C15H9Cl2N3
• Molecular Weight: 302.2 g/mol
• CAS RN: 1402225-89-1

Description

Molecular Structure Analysis

The molecular structure of similar compounds often involves analysis using techniques such as NMR, IR, and UV-Vis spectroscopy. These techniques can provide information about the connectivity of atoms in the molecule, the types of bonds present, and the electronic structure.

Chemical Reactions Analysis

The chemical reactions involving similar compounds can be complex and varied, depending on the specific compound and the conditions. They might involve various types of organic reactions, including substitutions, additions, and eliminations.

Physical And Chemical Properties Analysis

Physical and chemical properties of similar compounds can be determined using various techniques. These properties might include density, color, hardness, melting and boiling points, and electrical conductivity.

Scientific Research Applications

Electronic and Photophysical Properties

• Electron Transport Materials for OLEDs : Star-shaped 1,3,5-triazine derivatives, including those similar to the requested compound, have been synthesized for use as electron transport-type host materials in green phosphorescent organic light-emitting devices (OLEDs). These materials exhibit notable morphological, thermal, and photophysical properties and good electron mobilities, contributing to high external quantum efficiency and power efficiency in OLEDs (Chen et al., 2009).

Environmental and Material Science

• Microporous Polymers for CO2 Adsorption : Microporous polymers based on 1,3,5-triazine units, synthesized through the Friedel-Crafts reaction, show high CO2 adsorption capacity. These polymers, created using triazine compounds, demonstrate potential in environmental applications like CO2 capture (Lim et al., 2012).

Antimicrobial Applications

• Antimicrobial Activities of Triazine Derivatives : Triazine derivatives have been studied for their antimicrobial properties. This research indicates potential applications in developing new antimicrobial agents (Bektaş et al., 2007).

Dendrimeric Complexes and Magnetic Behavior

• Dendrimeric Complexes : Research has been conducted on dendrimeric melamine cored complexes capped with triazine derivatives. These studies explore the synthesis, characterization, and magnetic behaviors of these complexes, contributing to advancements in materials science (Uysal & Koç, 2010).

OLED Improvement

• Improving OLED Performance : Triazine compounds have been used to enhance the driving voltages, power conversion efficiencies, and operational stability of OLEDs. This application demonstrates the role of triazine derivatives in improving electronic device performance (Matsushima et al., 2010).

Safety And Hazards

The safety and hazards of a compound depend on its specific structure and properties. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific compounds to understand their potential hazards, safe handling procedures, and emergency response guidelines.

Future Directions

The future directions for research on similar compounds could involve developing new synthetic methods, exploring new applications (such as in medicine or electronics), and studying their properties in more detail.